(4-ethylcyclohexyl)(3,4,5-trimethoxybenzyl)amine
Overview
Description
(4-ethylcyclohexyl)(3,4,5-trimethoxybenzyl)amine, also known as O-2113, is a chemical compound that belongs to the class of phenethylamines. It has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of (4-ethylcyclohexyl)(3,4,5-trimethoxybenzyl)amine is not fully understood. However, it has been suggested that it acts as a selective agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in various physiological processes such as mood regulation, perception, and cognition.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce a psychedelic-like state in animals and humans. It has been reported to cause changes in perception, mood, and thought processes. Additionally, it has been shown to possess anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of chronic pain and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using (4-ethylcyclohexyl)(3,4,5-trimethoxybenzyl)amine in lab experiments is its selectivity towards the 5-HT2A receptor. This allows researchers to study the effects of this receptor subtype on various physiological processes. However, one limitation of using this compound is its psychedelic-like effects, which may interfere with the interpretation of results.
Future Directions
For the study of this compound include investigating its anti-cancer properties and its effects on psychiatric disorders.
Synthesis Methods
The synthesis of (4-ethylcyclohexyl)(3,4,5-trimethoxybenzyl)amine involves the reaction of 3,4,5-trimethoxybenzyl chloride with 4-ethylcyclohexylamine in the presence of a base. The resulting product is then purified through recrystallization. The yield of the synthesis method is approximately 60%.
Scientific Research Applications
(4-ethylcyclohexyl)(3,4,5-trimethoxybenzyl)amine has been studied for its potential therapeutic applications in various fields such as neurology, psychiatry, and oncology. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties.
properties
IUPAC Name |
4-ethyl-N-[(3,4,5-trimethoxyphenyl)methyl]cyclohexan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29NO3/c1-5-13-6-8-15(9-7-13)19-12-14-10-16(20-2)18(22-4)17(11-14)21-3/h10-11,13,15,19H,5-9,12H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOJBYXLZBZOGBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)NCC2=CC(=C(C(=C2)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-allyl-2-methoxy-1-[3-(4-methyl-2-nitrophenoxy)propoxy]benzene](/img/structure/B5190333.png)
![N-(2-chlorophenyl)-3-{1-[(1-methyl-1H-imidazol-2-yl)methyl]-4-piperidinyl}propanamide](/img/structure/B5190341.png)
![N-cyclopropyl-N'-(2-methylbenzyl)[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine](/img/structure/B5190343.png)
![N~1~-(3-chloro-4-methoxyphenyl)-N~2~-(4-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide](/img/structure/B5190356.png)
![5-[(5-bromo-2-furyl)methylene]-3-(4-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5190367.png)
![3-{[2-(4-methylphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 4-methylbenzoate](/img/structure/B5190372.png)
![4-[5-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine](/img/structure/B5190378.png)
![N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide](/img/structure/B5190387.png)
![methyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(2-phenylbutanoyl)amino]-3-thiophenecarboxylate](/img/structure/B5190399.png)
![4-{[4-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide](/img/structure/B5190409.png)
![N~1~-(2,5-dimethylphenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-(2-phenylethyl)glycinamide](/img/structure/B5190416.png)
